Cas no 56666-36-5 (Phosphorous acid, methyl bis(trimethylsilyl) ester)

Phosphorous acid, methyl bis(trimethylsilyl) ester structure
56666-36-5 structure
Product Name:Phosphorous acid, methyl bis(trimethylsilyl) ester
CAS No:56666-36-5
MF:C7H21O3PSi2
MW:240.384605169296
CID:348173
PubChem ID:614380
Update Time:2025-04-19

Phosphorous acid, methyl bis(trimethylsilyl) ester Chemical and Physical Properties

Names and Identifiers

    • Phosphorous acid, methyl bis(trimethylsilyl) ester
    • methyl bis(trimethylsilyl) phosphite
    • TWEVMFXSRVBEOE-UHFFFAOYSA-N
    • DTXSID50346723
    • 56666-36-5
    • Methyl bis(trimethylsilyl) phosphite #
    • SCHEMBL2855280
    • Inchi: 1S/C7H21O3PSi2/c1-8-11(9-12(2,3)4)10-13(5,6)7/h1-7H3
    • InChI Key: TWEVMFXSRVBEOE-UHFFFAOYSA-N
    • SMILES: P(OC)(O[Si](C)(C)C)O[Si](C)(C)C

Computed Properties

  • Exact Mass: 240.07673
  • Monoisotopic Mass: 240.07668459g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • PSA: 27.69
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